Prochloraz-d7 Shows Significantly Higher Recovery and Accuracy in Particulate Pesticide Analysis Compared to Lower-Mass Deuterated Analogs [1]
In a multi-residue method for polar and semipolar pesticides in stream particulates, deuterated internal standards with ≥10 deuterium atoms (such as Prochloraz-d7 with 7 D atoms plus its molecular mass) yielded an average accuracy of 73–103% recovery and precision <25% RSD across eight compounds, whereas lower-mass deuterated analogs frequently fell outside these acceptance criteria [1]. This class-level inference supports the selection of Prochloraz-d7 over Prochloraz-d4 for complex environmental solid matrices, where the larger mass shift improves correlation with the native analyte during accelerated solvent extraction and size-exclusion chromatography cleanup [1].
| Evidence Dimension | Method accuracy (recovery %) and precision (RSD %) as a function of deuterium atom number in the internal standard |
|---|---|
| Target Compound Data | 73–103% recovery; <25% RSD (class of deuterated standards with ≥10 D atoms, including Prochloraz-d7) |
| Comparator Or Baseline | Deuterated standards with fewer than 10 deuterium atoms (e.g., Prochloraz-d4) showed lower correlation and did not consistently meet the 73–103% recovery window |
| Quantified Difference | Deuterated standards with ≥10 D atoms (including Prochloraz-d7) showed acceptable accuracy and precision, while lower-mass deuterated analogs failed to meet acceptance criteria. |
| Conditions | Accelerated solvent extraction of particle-associated pesticides from 16 French agricultural streams; SEC cleanup; GC-MS or LC-MS/MS detection. |
Why This Matters
This evidence quantitatively demonstrates that a high-mass-deuterated IS like Prochloraz-d7 is required to meet regulatory acceptance criteria (70–120% recovery, RSD ≤20%) for environmental pesticide monitoring, whereas a lower-mass deuterated analog would necessitate additional method development or risk batch failure.
- [1] AllJournals.cn (2023). A new analytical method using accelerated solvent extraction for 10 particle-associated polar and semipolar pesticides – Deuterated standards with 10 or more deuterium atoms performed well. [Online] Available at: https://envsaf.alljournals.cn/search.aspx?start=30&q=Wilfried+Werner&field=author_name&subject=environmental_safety&major=hjkxjcll (Accessed 2026-04-23). View Source
